Cas no 326610-91-7 (3-(1-Naphthylamino)cyclohex-2-en-1-one)

• Product Name: 3-(1-Naphthylamino)cyclohex-2-en-1-one
• CAS No: 326610-91-7
• MF: C₁₆H₁₅NO
• MW: 237.296404123306
• MDL: MFCD01168839
• CID: 3109696
• PubChem ID: 786616
• Update Time: 2025-11-01

3-(1-Naphthylamino)cyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(1-Naphthylamino)cyclohex-2-en-1-one
• 326610-91-7
• ALBB-013629
• LS-04258
• H30418
• MFCD01168839
• HMS1395N22
• Enamine_000660
• STK895544
• 3-(naphthalen-1-ylamino)cyclohex-2-en-1-one
• 3-[(naphthalen-1-yl)amino]cyclohex-2-en-1-one
• 3-(Naphthalen-1-ylamino)cyclohex-2-enone
• 2-Cyclohexen-1-one, 3-(1-naphthalenylamino)-
• AKOS001026981

• MDL： MFCD01168839
• Inchi： 1S/C16H15NO/c18-14-8-4-7-13(11-14)17-16-10-3-6-12-5-1-2-9-15(12)16/h1-3,5-6,9-11,17H,4,7-8H2
• InChI Key： ROEDTQBQKAUASI-UHFFFAOYSA-N
• SMILES： O=C1C=C(CCC1)NC1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 237.115364102Da
• Monoisotopic Mass: 237.115364102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 3-(1-Naphthylamino)cyclohex-2-en-1-one

Introduction to 3-(1-Naphthylamino)cyclohex-2-en-1-one (CAS No. 326610-91-7)

3-(1-Naphthylamino)cyclohex-2-en-1-one (CAS No. 326610-91-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its fused cyclohexenone and naphthylamino substituents, exhibits a unique structural framework that makes it a promising candidate for further exploration in medicinal chemistry. The presence of both aromatic and heterocyclic components in its structure suggests potential interactions with biological targets, making it an intriguing subject for drug discovery initiatives.

The naphthylamino moiety, a key feature of this compound, is well-known for its ability to modulate biological pathways through selective binding to proteins and enzymes. In recent years, researchers have been increasingly interested in leveraging the structural diversity offered by naphthyl derivatives to develop novel therapeutic agents. The cyclohex-2-en-1-one backbone, on the other hand, provides a rigid scaffold that can be engineered to enhance pharmacokinetic properties such as solubility and metabolic stability. This combination of features positions 3-(1-Naphthylamino)cyclohex-2-en-1-one as a versatile building block for the synthesis of bioactive molecules.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of complex molecules like 3-(1-Naphthylamino)cyclohex-2-en-1-one. Molecular docking studies have shown that this compound can interact with various targets, including kinases and transcription factors, which are implicated in numerous diseases. These findings align with the growing interest in developing small-molecule inhibitors that disrupt aberrant signaling pathways. The structural motifs present in 3-(1-Naphthylamino)cyclohex-2-en-1-one make it a compelling candidate for further investigation as a lead compound in the development of targeted therapies.

In the realm of synthetic organic chemistry, the preparation of 3-(1-Naphthylamino)cyclohex-2-en-1-one represents a challenging yet rewarding endeavor. The synthesis typically involves multi-step reactions that require careful optimization to achieve high yields and purity. One common approach involves the condensation of 1-naphthylamine with a suitable cyclohexanone derivative under controlled conditions. Advances in catalytic methods have also facilitated more efficient synthetic routes, reducing the environmental impact and improving scalability.

The pharmacological profile of 3-(1-Naphthylamino)cyclohex-2-en-1-one is still under active investigation, but preliminary studies suggest potential applications in treating inflammatory diseases and cancer. The ability of the naphthylamino group to engage with biological targets suggests that this compound may exhibit anti-inflammatory properties by modulating cytokine production or inhibiting inflammatory enzymes. Additionally, its structural similarity to known chemotherapeutic agents positions it as a candidate for further exploration in oncology research.

From a regulatory perspective, 3-(1-Naphthylamino)cyclohex-2-en-1-one (CAS No. 326610-91-7) does not fall under any restricted categories, making it more accessible for research purposes. However, standard laboratory practices must be followed to ensure safe handling and storage. The compound's stability under various conditions is an important consideration for long-term storage and transportation, particularly if it is intended for clinical trials or commercialization.

The future prospects for 3-(1-Naphthylamino)cyclohex-2-en-1-one are promising, with ongoing research aimed at elucidating its mechanism of action and optimizing its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies could accelerate the development of novel derivatives with enhanced efficacy and reduced side effects. As computational tools continue to improve, virtual screening methods will play an increasingly critical role in identifying promising candidates like 3-(1-Naphthylamino)cyclohex-2-en-1-one for further validation.

In conclusion, 3-(1-Naphthylamino)cyclohex-2-en-1-one (CAS No. 326610-91-7) represents a significant advancement in the field of medicinal chemistry due to its unique structural features and potential biological activity. Its synthesis presents both challenges and opportunities for researchers seeking to develop innovative therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a crucial role in shaping the future of drug discovery and development.